Cas no 1261779-87-6 (Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261779-87-6
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 4966054
• Update Time: 2023-08-24

Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12ClF3O2/c1-2-18-11(17)4-3-8-5-9(12(14,15)16)7-10(13)6-8/h5-7H,2-4H2,1H3
• InChI Key： PKKXSIYDGWJLIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 280.0477918 g/mol
• Monoisotopic Mass: 280.0477918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 280.67